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Compound of Interest

Compound Name: SulfoxFluor

Cat. No.: B6592572

For Researchers, Scientists, and Drug Development Professionals

SulfoxFluor (4-Chloro-N-[(4-methylphenyl)sulfonyl]-benzenesulfonimidoyl fluoride) is a
versatile and increasingly popular deoxyfluorination reagent in modern organic synthesis.[1][2]
Its stability, ease of handling compared to other fluorinating agents, and high selectivity make it
a valuable tool in the synthesis of complex molecules, particularly in the pharmaceutical
industry.[1][2][3][4] This guide provides an in-depth overview of the safety precautions, handling
procedures, and key applications of SulfoxFluor to ensure its safe and effective use in the
laboratory.

Core Safety and Hazard Information

While SulfoxFluor is considered more user-friendly than many traditional deoxyfluorination
reagents, it is a hazardous chemical and must be handled with appropriate precautions.[1] The
primary hazards associated with SulfoxFluor are skin irritation, serious eye damage, and
respiratory irritation.[5] It is also harmful if swallowed and may cause long-lasting harmful
effects to aquatic life.[5]

Table 1: GHS Hazard and Precautionary Statements[5]
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Category Code Statement
Hazard H302 Harmful if swallowed.
H315 Causes skin irritation.
H318 Causes serious eye damage.
May cause respirator
H335 o Y ) P Y
irritation.
May cause long lasting harmful
H413 Y g . I
effects to aquatic life.
Avoid breathing
Precautionary P261 dust/fume/gas/mist/vapours/sp
ray.
Wash hands thoroughly after
P264 ,
handling.
Do not eat, drink or smoke
P270 _ _
when using this product.
Use only outdoors or in a well-
P271 _
ventilated area.
Avoid release to the
P273 _
environment.
Wear protective
P280 gloves/protective clothing and
eye/face protection.
IF SWALLOWED: Call a
P301+P312 POISON CENTER/doctor if
you feel unwell.
IF ON SKIN: Wash with plenty
P302+P352
of water.
P305+P351+P338 IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if
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present and easy to do.

Continue rinsing.

Physical and Chemical Properties

Understanding the physical and chemical properties of SulfoxFluor is crucial for its safe

storage and handling.

Table 2: Physical and Chemical Properties of SulfoxFluor

Property Value Reference
CAS Number 2143892-50-4 [5]
Molecular Formula C13H11CIFNO3S2 [1]
Molecular Weight 346.99 g/mol [1]
Appearance White solid [1]
Melting Point 110-112 °C [1]
- Insoluble in water; soluble in
Solubility ] [1]
organic solvents.
Stable under recommended
Stability storage conditions. Sensitive [5]

to moisture.

Handling and Storage Protocols

Proper handling and storage procedures are paramount to ensure the safety of laboratory

personnel and the integrity of the reagent.

3.1. Personal Protective Equipment (PPE)

When handling SulfoxFluor, the following PPE is mandatory:

o Eye Protection: Chemical safety goggles or a face shield.[5]
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e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[5]

» Skin and Body Protection: A flame-retardant lab coat and closed-toe shoes.[5]

o Respiratory Protection: Use in a well-ventilated fume hood. If dust is generated, a NIOSH-
approved respirator may be necessary.[5][6]

3.2. Safe Handling Practices

Always handle SulfoxFluor in a chemical fume hood.[5]

Avoid contact with skin, eyes, and clothing.[5]

Avoid inhalation of dust or fumes.[5]

Keep away from heat, sparks, open flames, and hot surfaces.[5]

Take precautionary measures against static discharge.[5]

Do not eat, drink, or smoke in areas where SulfoxFluor is handled.[5]

Wash hands thoroughly after handling.[5]

3.3. Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][5]
o Keep away from moisture, as it can hydrolyze the reagent.[7]

» Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[1][5]

Experimental Protocols: Deoxyfluorination and
Deoxyazidation

SulfoxFluor is a highly effective reagent for the deoxyfluorination of a broad range of alcohols,
including primary, secondary, and tertiary alcohols, with high selectivity and tolerance for
various functional groups.[1][2] It is also used in deoxyazidation reactions.[4][8]
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4.1. General Experimental Workflow for Deoxyfluorination

The following diagram illustrates a typical workflow for a deoxyfluorination reaction using
SulfoxFluor.

Click to download full resolution via product page
Caption: General workflow for a deoxyfluorination reaction using SulfoxFluor.
4.2. Detailed Method for Deoxyfluorination of a Primary Alcohol

The following protocol is a representative example for the deoxyfluorination of a primary
alcohol. Researchers should optimize conditions for their specific substrate.

o To a flame-dried round-bottom flask under an inert atmosphere (N2 or Ar), add the primary
alcohol (1.0 equiv) and anhydrous toluene (0.1 M).

e Add SulfoxFluor (1.2 equiv) to the solution.

e Add 1,8-Diazabicyclo[5.4.0Jundec-7-ene (DBU) (1.5 equiv) dropwise to the stirring solution at
room temperature.

« Stir the reaction mixture at room temperature and monitor its progress by thin-layer
chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

e Upon completion, quench the reaction by the addition of a saturated aqueous solution of
sodium bicarbonate.

o Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate) three
times.
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o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure.

» Purify the crude product by flash column chromatography on silica gel to afford the desired
alkyl fluoride.

Spill, First Aid, and Disposal Procedures

5.1. Spill Response

In case of a spill, evacuate the area and ensure adequate ventilation.[5]

Wear appropriate PPE, including respiratory protection.[5]

Avoid generating dust.[9]

Carefully sweep up the solid material and place it in a sealed container for disposal.[9]

Clean the spill area thoroughly with soap and water.[9]

5.2. First Aid Measures

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or doctor if
you feel unwell.[5]

If on Skin: Take off immediately all contaminated clothing. Rinse skin with water.[5]

If Inhaled: Remove person to fresh air and keep comfortable for breathing.[5]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. Seek immediate medical attention.[5]

5.3. Quenching and Disposal

Unused or waste SulfoxFluor must be quenched before disposal. The following diagram
illustrates a safe quenching procedure.
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Caption: A general workflow for the safe quenching of SulfoxFluor.

Detailed Quenching Protocol:

 In a fume hood, place the flask containing the SulfoxFluor to be quenched in an ice bath.

o Establish an inert atmosphere over the mixture.

o Slowly and carefully add a less reactive alcohol, such as isopropanol, to the stirred mixture.
[10]

 After the initial vigorous reaction subsides, a 1:1 mixture of isopropanol and water can be
slowly added, followed by the cautious dropwise addition of water.[10]

e Once the quenching is complete (no further gas evolution), the solution should be
neutralized with a weak acid.

e The resulting mixture should be disposed of as hazardous waste in accordance with local,
state, and federal regulations.

By adhering to the safety precautions and experimental guidelines outlined in this document,
researchers can safely and effectively utilize SulfoxFluor in their synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [SulfoxFluor: A Comprehensive Technical Guide to Safe
Handling and Application]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6592572#sulfoxfluor-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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